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Compound of Interest

Compound Name: Acid Brown 58

Cat. No.: B12385933 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential safety and logistical information for the proper

disposal of Acid Brown 58 (CAS No. 12269-87-3), a synthetic azo dye. Adherence to these

procedures is critical for minimizing risks and complying with regulatory standards.

Immediate Safety and Handling Precautions
Before handling Acid Brown 58, it is crucial to be aware of its potential hazards. The

substance is a brown powder that is harmful if swallowed and may cause irritation to the eyes,

skin, and respiratory tract.[1] In case of exposure, follow these first-aid measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly

with soap and water. If irritation develops or persists, get medical aid.[1]

Ingestion: If the individual is conscious and alert, give 2-4 cupfuls of milk or water. Do not

induce vomiting. Seek immediate medical attention.[1][2]

Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer

oxygen. If not breathing, begin artificial respiration.[2]

Always handle Acid Brown 58 in a well-ventilated area, preferably in a chemical fume hood,

while wearing appropriate Personal Protective Equipment (PPE), including chemical safety
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goggles, rubber gloves, and protective clothing.[1][2] Minimize dust generation during handling.

[1]

Quantitative Data and Chemical Properties
The following table summarizes the key quantitative and qualitative data for Acid Brown 58.

Property Value Source(s)

CAS Number 12269-87-3 [1][3][4]

Physical Appearance Brown Powder [1][5]

Molecular Formula C₁₈H₁₈N₈·2HCl [6]

Molecular Weight 419.3 g/mol [6]

Solubility Soluble in water and ethanol [5][6]

Primary Hazards
Harmful if swallowed; causes

irritation
[1]

Incompatibilities
Strong oxidizing and reducing

agents
[1]

Step-by-Step Disposal Protocol
The disposal of Acid Brown 58 must be conducted in compliance with all federal, state, and

local hazardous waste regulations.[1] Chemical waste generators are responsible for correctly

identifying and classifying their waste.[1]

Step 1: Waste Identification and Collection

Characterize the waste. Unused, pure Acid Brown 58 and any solutions containing it should

be considered chemical waste.

Collect the waste in a designated, properly labeled, and sealed container. The container

must be made of a compatible material.[7]

Ensure the container is tightly closed except when adding waste.[7]
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Step 2: Spill and Leak Cleanup

In case of a spill, avoid generating dust.[1]

Wear full PPE, including an approved respirator.[1][2]

Carefully sweep or vacuum the spilled material and place it into a suitable, labeled container

for disposal.[1]

Prevent the chemical from entering drains or waterways.[2]

Step 3: Final Disposal

Do not dispose of Acid Brown 58 down the drain or in regular trash.

The collected waste must be disposed of through a licensed hazardous waste disposal

company.

Consult your institution's Environmental Health and Safety (EHS) office for specific

procedures and to arrange for waste pickup.

Waste generators must consult state and local hazardous waste regulations to ensure

complete and accurate classification and disposal.[1] While azo dyes can be toxic to aquatic

life, specific environmental fate data for Acid Brown 58 is limited.[8][9] Therefore, it must be

treated as potentially hazardous to the environment.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Acid
Brown 58.
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Is appropriate PPE being worn?
(Gloves, Goggles, Lab Coat)

2. Collect in a Designated,
Compatible, and Labeled Container

3. Store Securely
(In a cool, dry, well-ventilated area)

Yes Wear Required PPE

No

4. Consult Institutional EHS
and Local Regulations
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End: Proper Disposal
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Acid Brown 58 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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